Cas no 2228301-37-7 (2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol
• CAS No: 2228301-37-7
• MF: C₈H₇Cl₂NO₃
• MW: 236.052080392838
• CID: 6187098
• PubChem ID: 165697119
• Update Time: 2025-06-20

2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol
• 2228301-37-7
• EN300-1997278

• Inchi： 1S/C8H7Cl2NO3/c9-4-8(12)5-1-2-7(11(13)14)6(10)3-5/h1-3,8,12H,4H2
• InChI Key： JCDSCXNIMYHDQS-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=C(C=1)Cl)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 234.9802985g/mol
• Monoisotopic Mass: 234.9802985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol

Introduction to 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol (CAS No. 2228301-37-7)

2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228301-37-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural framework with chloro and nitro substituents, has garnered attention due to its potential applications in medicinal chemistry and synthetic methodologies. The presence of multiple electronegative groups makes it a versatile intermediate for further chemical transformations, particularly in the development of bioactive molecules.

The molecular structure of 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol consists of an ethanol side chain attached to a phenyl ring substituted with chloro and nitro groups. This arrangement imparts distinct electronic properties, influencing its reactivity and interaction with biological targets. The compound’s dual chloro substituents enhance its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing nitro and chloro functionalities due to their role as pharmacophores in various drug candidates. For instance, nitroaromatics have been explored for their antimicrobial and anti-inflammatory properties, while chlorinated aromatic compounds are often employed in the synthesis of kinase inhibitors. The combination of these motifs in 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol makes it a promising candidate for further derivatization to obtain novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways. Enzymes such as kinases and phosphodiesterases play crucial roles in numerous biological processes, making them attractive therapeutic targets. The electron-withdrawing nature of the nitro group and the electron-donating effects of the chlorine atoms can modulate the reactivity of adjacent functional groups, enabling precise tuning of inhibitory activity. This balance is essential for designing molecules that exhibit high selectivity and potency.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol derivatives. Molecular modeling studies have revealed that subtle changes in the phenyl ring’s orientation or the positioning of substituents can significantly alter binding affinity to protein targets. These insights have guided researchers in optimizing lead compounds for drug development, reducing the time and cost associated with traditional trial-and-error approaches.

The compound’s role as a precursor in heterocyclic chemistry is another area of active investigation. Heterocyclic compounds form the backbone of many pharmacologically active molecules, including antiviral, anticancer, and anti-inflammatory agents. By serving as a key intermediate, 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol facilitates the construction of complex cyclic frameworks with desired biological properties. For example, its transformation into pyrazole or triazole derivatives has been explored for their potential antimicrobial effects.

Industrial applications of this compound are also emerging, particularly in agrochemical research. Chlorinated and nitro-substituted aromatic compounds are known for their efficacy as herbicides and fungicides. The structural features of 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol make it a suitable candidate for synthesizing novel agrochemicals that offer improved environmental safety profiles while maintaining high efficacy against pests and pathogens.

The synthesis of 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol itself presents an intriguing challenge for organic chemists. Traditional synthetic routes often involve multi-step sequences requiring careful control over reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have streamlined these processes, making large-scale production more feasible. For instance, transition-metal-catalyzed reactions have enabled more efficient coupling steps, reducing both reaction times and waste generation.

The environmental impact of producing and utilizing this compound is also a consideration in modern chemical research. Efforts are underway to develop greener synthetic protocols that minimize hazardous byproducts and energy consumption. Solvent-free reactions and biocatalytic approaches are being explored as alternatives to traditional methods, aligning with global sustainability goals.

In conclusion, 2-chloro-1-(3-chloro-4-nitrophenyl)ethan-1-ol (CAS No. 2228301-37-7) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structural features make it a valuable intermediate for developing bioactive molecules across multiple therapeutic areas. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.